Cas no 2034389-31-4 (4-(2,5-dioxopyrrolidin-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034389-31-4
• MF: C₂₀H₂₀N₄O₅S
• MW: 428.461603164673
• CID: 5333896
• Update Time: 2025-06-08

4-(2,5-dioxopyrrolidin-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dioxopyrrolidin-1-yl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzenesulfonamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]benzenesulfonamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C20H20N4O5S/c25-18-2-1-11-23(18)17-12-14(9-10-21-17)13-22-30(28,29)16-5-3-15(4-6-16)24-19(26)7-8-20(24)27/h3-6,9-10,12,22H,1-2,7-8,11,13H2
• InChI Key： WKJXFSTUUJNYLI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(CCC1=O)=O)(NCC1C=CN=C(C=1)N1C(CCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 772
• XLogP3: -0.1
• Topological Polar Surface Area: 125

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide

Introduction to 4-(2,5-dioxopyrrolidin-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2034389-31-4)

4-(2,5-dioxopyrrolidin-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide, identified by its CAS number 2034389-31-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by their intricate structural framework, which includes fused heterocyclic rings and functional sulfonamide groups. The presence of multiple reactive sites in its molecular structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's structure incorporates several key features that are of particular interest to researchers. The 2,5-dioxopyrrolidin-1-yl moiety, a derivative of pyrrolidine with oxo groups at the 2 and 5 positions, contributes to the molecule's ability to interact with biological targets in a specific manner. This moiety has been studied for its potential role in modulating enzyme activity and binding to proteins, which are critical aspects in the design of therapeutic agents.

Additionally, the N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl} substituent introduces a pyridine ring into the molecular framework. Pyridine derivatives are well-known for their versatility in pharmaceutical applications, often serving as key pharmacophores in drugs targeting various diseases. The specific arrangement of atoms in this substituent enhances the compound's interactions with biological systems, making it a valuable scaffold for medicinal chemistry.

The benzene-1-sulfonamide core of the molecule is another critical component. Sulfonamides are widely recognized for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The sulfonamide group's ability to form hydrogen bonds and its solubility in both polar and nonpolar environments make it an excellent candidate for drug design. In particular, the sulfonamide moiety can be tailored to optimize binding affinity to biological targets, which is essential for developing effective therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the structural features of 4-(2,5-dioxopyrrolidin-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide can be fine-tuned to enhance its binding affinity and selectivity. These findings have opened up new avenues for designing molecules with improved pharmacological properties.

In vitro studies have demonstrated that this compound exhibits promising activity against various biological targets. For instance, preliminary research suggests that it may interfere with key enzymatic pathways involved in cancer progression. The ability of the molecule to inhibit these pathways could make it a valuable candidate for further development as an anticancer agent. Additionally, its interaction with other therapeutic targets has been explored, indicating potential applications in treating inflammatory diseases and neurological disorders.

The synthesis of 4-(2,5-dioxopyrrolidin-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yll]methyl}benzene-l-sulfonamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Researchers have employed multi-step synthetic routes that involve careful selection of reagents and reaction conditions to ensure optimal yields and minimize side reactions.

The development of new synthetic strategies has also enabled the preparation of analogs of this compound with modified functional groups. These analogs can be used to investigate the structure-function relationships within the molecule, providing valuable insights into its mechanism of action. Such studies are crucial for optimizing drug candidates and improving their therapeutic efficacy.

The pharmacokinetic properties of CAS No. 2034389-l-l are also under investigation to assess its potential as a drug candidate. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for determining how the compound behaves within the body and for predicting its clinical effectiveness.

One particularly interesting aspect of this compound is its potential role in modulating immune responses. Research has suggested that sulfonamide derivatives can interact with immune cells and influence inflammatory processes. This finding could have significant implications for developing treatments for autoimmune diseases and infections.

The future direction of research on 4-(25-dioxopyrrolidin-l-yll)-N-[l(20x0pyrrolidln-l-yll)pvlldln-S-yll)methvl]benzenesulfonarnide (CAS No.l20343S893I-I) is likely to focus on expanding its therapeutic applications through structural optimization and preclinical testing. By refining its chemical structure and evaluating its biological activity, researchers aim to develop novel therapeutics that address unmet medical needs.

In conclusion,CAS No.l20343S893I-I represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile scaffold for drug discovery efforts aimed at treating various diseases. As research continues to uncover new insights into its properties and mechanisms of action,this compound is poised to play an important role in the development of next-generation therapeutics.